N'-(3-bromobenzoyl)-2-thiophenecarbohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N'-(3-bromobenzoyl)-2-thiophenecarbohydrazide, also known as BTCP, is a compound that has been extensively studied for its potential applications in scientific research. This compound is a hydrazide derivative of a thiophene carboxylic acid and has been found to possess a range of interesting properties that make it a promising candidate for use in various research fields.
Mechanism of Action
The mechanism of action of N'-(3-bromobenzoyl)-2-thiophenecarbohydrazide is not fully understood, but it is thought to involve the inhibition of certain enzymes and signaling pathways that are important for cancer cell survival. Specifically, N'-(3-bromobenzoyl)-2-thiophenecarbohydrazide has been found to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and cell division. In addition, N'-(3-bromobenzoyl)-2-thiophenecarbohydrazide has been found to inhibit the activity of the PI3K/Akt/mTOR signaling pathway, which is important for cell growth and survival.
Biochemical and Physiological Effects:
N'-(3-bromobenzoyl)-2-thiophenecarbohydrazide has been found to have a range of biochemical and physiological effects. In addition to its anti-cancer activity, N'-(3-bromobenzoyl)-2-thiophenecarbohydrazide has been found to have anti-inflammatory and antioxidant properties. Studies have also shown that N'-(3-bromobenzoyl)-2-thiophenecarbohydrazide can improve glucose metabolism and insulin sensitivity in animal models of diabetes.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N'-(3-bromobenzoyl)-2-thiophenecarbohydrazide in scientific research is its potent anti-cancer activity. This makes it a promising candidate for use in cancer research and drug development. However, one of the limitations of using N'-(3-bromobenzoyl)-2-thiophenecarbohydrazide is its relatively low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research on N'-(3-bromobenzoyl)-2-thiophenecarbohydrazide. One area of interest is in the development of N'-(3-bromobenzoyl)-2-thiophenecarbohydrazide-based cancer therapies. Studies have shown that N'-(3-bromobenzoyl)-2-thiophenecarbohydrazide has potent anti-cancer activity, and further research is needed to determine its potential as a cancer treatment. Another area of interest is in the development of N'-(3-bromobenzoyl)-2-thiophenecarbohydrazide-based therapies for other diseases, such as diabetes and inflammation. Finally, further research is needed to fully understand the mechanism of action of N'-(3-bromobenzoyl)-2-thiophenecarbohydrazide and to identify potential targets for drug development.
Synthesis Methods
The synthesis of N'-(3-bromobenzoyl)-2-thiophenecarbohydrazide involves the reaction of 3-bromobenzoyl chloride with 2-thiophenecarbohydrazide in the presence of a base such as triethylamine. The reaction proceeds via an acylation mechanism, resulting in the formation of the desired product. The synthesis of N'-(3-bromobenzoyl)-2-thiophenecarbohydrazide has been optimized to yield high purity and high yields of the compound.
Scientific Research Applications
N'-(3-bromobenzoyl)-2-thiophenecarbohydrazide has been found to have a range of potential applications in scientific research. One of the most promising areas of research is in the field of cancer treatment. Studies have shown that N'-(3-bromobenzoyl)-2-thiophenecarbohydrazide has potent anti-cancer activity against a range of cancer cell lines, including breast, lung, and colon cancer cells. This activity is thought to be due to the ability of N'-(3-bromobenzoyl)-2-thiophenecarbohydrazide to induce apoptosis, or programmed cell death, in cancer cells.
properties
IUPAC Name |
N'-(3-bromobenzoyl)thiophene-2-carbohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9BrN2O2S/c13-9-4-1-3-8(7-9)11(16)14-15-12(17)10-5-2-6-18-10/h1-7H,(H,14,16)(H,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFNSAVJFPQFFSX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)C(=O)NNC(=O)C2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9BrN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-(3-bromobenzoyl)thiophene-2-carbohydrazide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.